
3-Acetoxy-2-phenylpropanoic acid chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Acetoxy-2-phenylpropanoic acid

Cat. No.: B028867 Get Quote

An In-depth Technical Guide to 3-Acetoxy-2-phenylpropanoic Acid

Introduction
3-Acetoxy-2-phenylpropanoic acid is an organic compound and a derivative of

phenylpropanoic acid. Its structure, featuring a carboxylic acid, a phenyl group, and an acetoxy

group, makes it a subject of interest in organic synthesis and potentially as a pharmaceutical

intermediate. This document provides a comprehensive overview of its chemical properties,

available experimental data, and synthesis considerations, tailored for professionals in

research and drug development.

Chemical and Physical Properties
The properties of 3-Acetoxy-2-phenylpropanoic acid have been compiled from various

sources. It is typically a white to off-white crystalline powder, which is stable under normal

conditions.[1] It exhibits slight solubility in water but is soluble in most organic solvents.[1]

Table 1: Physicochemical Properties of 3-Acetoxy-2-phenylpropanoic Acid
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Property Value Source

IUPAC Name
3-acetoxy-2-phenylpropanoic

acid
N/A

CAS Number
14510-36-2[1][2], 37504-67-

9[3]
N/A

Molecular Formula C₁₁H₁₂O₄ [1]

Molecular Weight 208.21 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 94-97°C [1]

Density 1.23 g/cm³ [1]

Solubility

Slightly soluble in water;

Soluble in most organic

solvents

[1]

(Note: Different CAS numbers may refer to different stereoisomers or have been assigned by

different suppliers. The (R)-enantiomer is assigned CAS number 131682-38-7[5])

Spectroscopic Data
While specific spectral data for 3-Acetoxy-2-phenylpropanoic acid is not publicly available in

the search results, suppliers indicate the availability of NMR, HPLC, and LC-MS data for

characterization.[2] For context, spectral data for the related compound, 3-phenylpropanoic

acid, is well-documented.

For 3-Phenylpropanoic Acid (CAS: 501-52-0):

¹H NMR (400 MHz, CDCl₃): δ 7.34 – 7.17 (m, 5H), 2.97 (t, J = 7.8 Hz, 2H), 2.69 (t, J = 7.8

Hz, 2H).[6]

¹³C NMR (101 MHz, CDCl₃): δ 179.82, 140.28, 128.71, 128.41, 126.52, 35.64, 30.73.[6]
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Mass Spectrometry: The mass spectrum for 3-phenylpropanoic acid is available and shows

characteristic fragmentation patterns.[7][8]

Researchers would need to perform analytical characterization on synthesized or purchased

samples of 3-Acetoxy-2-phenylpropanoic acid to obtain its specific spectral profile.

Experimental Protocols
General Synthesis Pathway
A plausible and common method for the synthesis of 3-Acetoxy-2-phenylpropanoic acid
involves the acetylation of its corresponding hydroxyl precursor, 3-hydroxy-2-phenylpropanoic

acid. This is a standard esterification reaction.

Reaction: Acetylation of 3-Hydroxy-2-phenylpropanoic acid.

Materials:

3-Hydroxy-2-phenylpropanoic acid (CAS: 529-64-6)

Acetic anhydride or Acetyl chloride

A suitable base (e.g., pyridine or triethylamine) or acid catalyst

Anhydrous solvent (e.g., dichloromethane, ethyl acetate)

Procedure:

Dissolve 3-hydroxy-2-phenylpropanoic acid in an appropriate anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the acetylating agent (acetic anhydride or acetyl chloride) and the catalyst/base.

Allow the reaction mixture to stir at room temperature until the reaction is complete,

monitoring by a suitable method like Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water or a dilute acid solution.
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Extract the product into an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),

and filter.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude 3-Acetoxy-2-phenylpropanoic acid by recrystallization or column

chromatography.
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3. (Completion) Extract with
Organic Solvent

4. Wash, Dry, Evaporate
Solvent

5.
Purify Crude Product
(Recrystallization or
Chromatography)

6. Pure 3-Acetoxy-2-
phenylpropanoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Acetoxy-2-phenylpropanoic acid.

Biological Activity and Applications
There is limited direct information in the public domain regarding the specific biological

activities or signaling pathway involvement of 3-Acetoxy-2-phenylpropanoic acid. However,

the parent structure, phenylpropanoic acid, and its derivatives are known for various biological

effects.

Antimicrobial Activity: Phenylpropanoic acids have been found to inhibit pathogenic bacteria

and fungi such as Escherichia coli, Staphylococcus aureus, and Candida albicans.[9]

Chlorinated derivatives of 3-phenylpropanoic acid isolated from marine actinomycetes have

demonstrated significant and selective activities against E. coli and S. aureus.[10] One study

determined the Minimum Inhibitory Concentration (MIC) of 3-phenylpropanoic acid

(hydrocinnamic acid) against E. coli to be 2048 µg/mL.[11]

Pharmaceutical Intermediate: The compound is listed for use in chemical research and the

synthesis of pharmaceuticals.[1] Its structural motifs are found in various biologically active

molecules, suggesting its potential as a building block in drug discovery. The (R)-isomer is

noted for its use in the analytical method development and quality control during the

commercial production of Scopolamine.[5]
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Other Uses: The related 3-phenylpropanoic acid is used as a flavoring agent, in food

preservation, and in cosmetics.[12]

The biological profile of 3-Acetoxy-2-phenylpropanoic acid itself remains an area for further

investigation. The logical relationship suggests its potential as a prodrug that could be

hydrolyzed in vivo to release 3-hydroxy-2-phenylpropanoic acid.
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Caption: Relationship between 3-Acetoxy-2-phenylpropanoic acid and its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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